Cas no 908248-32-8 (methyl 4-bromo-2-chloro-5-fluoro-benzoate)

• Product Name: methyl 4-bromo-2-chloro-5-fluoro-benzoate
• CAS No: 908248-32-8
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD12913461
• CID: 1954675
• PubChem ID: 44203099
• Update Time: 2025-06-09

methyl 4-bromo-2-chloro-5-fluoro-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-chloro-5-fluoro-benzoate
• LogP
• methyl 4-bromo-2-chloro-5-fluorobenzoate
• STIGMHTZDYRUGA-UHFFFAOYSA-N
• AK167213
• Benzoic acid, 4-bromo-2-chloro-5-fluoro-, methyl ester
• AKOS025286043
• 908248-32-8
• CS-0140684
• DB-125253
• methyl4-bromo-2-chloro-5-fluorobenzoate
• EN300-192857
• MFCD12913461
• BS-18233
• SCHEMBL2771214

• MDL： MFCD12913461
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3H,1H3
• InChI Key： STIGMHTZDYRUGA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1)Cl)F

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-bromo-2-chloro-5-fluoro-benzoate

Methyl 4-bromo-2-chloro-5-fluoro-benzoate (CAS No. 908248-32-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-chloro-5-fluoro-benzoate, identified by its CAS number 908248-32-8, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its bromo, chloro, and fluoro substituents on a benzoate backbone, has garnered considerable attention due to its utility in constructing complex molecular architectures. The strategic placement of these halogen atoms imparts unique reactivity, making it a valuable building block for the development of novel therapeutic agents.

The benzoate moiety itself is a well-established pharmacophore in medicinal chemistry, contributing to the lipophilicity and metabolic stability of drug candidates. The introduction of halogen atoms, particularly bromine and chlorine, enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

In recent years, the demand for halogenated benzoates has surged due to their role in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated the efficacy of 4-bromo-2-chloro-5-fluoro-benzoate derivatives as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer. By modulating kinase activity, these derivatives offer promising therapeutic avenues.

One notable application of methyl 4-bromo-2-chloro-5-fluoro-benzoate is in the synthesis of tyrosine kinase inhibitors. These inhibitors have shown significant promise in preclinical studies for their ability to selectively target aberrant signaling pathways in cancer cells. The presence of bromine and chlorine atoms allows for further derivatization, enabling the fine-tuning of pharmacokinetic properties such as solubility and bioavailability. This flexibility is essential for optimizing drug candidates for clinical use.

The fluorine substituent in particular adds an extra layer of complexity to the compound's reactivity. Fluorine atoms are known to influence both the electronic and steric properties of molecules, often leading to improved metabolic stability and binding affinity. This has led to an increased interest in fluorinated benzoates as intermediates in drug discovery. For example, recent research has highlighted the use of fluoro-substituted benzoates in the development of antiviral agents, where their stability under physiological conditions is highly beneficial.

The synthesis of methyl 4-bromo-2-chloro-5-fluoro-benzoate typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often begins with halogenation reactions to introduce bromine and chlorine at specific positions on the benzene ring. Subsequent fluorination can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The importance of purity cannot be overstated when dealing with pharmaceutical intermediates. Impurities can not only affect the yield of subsequent reactions but also pose safety concerns if they persist into the final drug product. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor and control purity throughout the synthesis process.

In conclusion, methyl 4-bromo-2-chloro-5-fluoro-benzoate (CAS No. 908248-32-8) is a versatile intermediate that plays a crucial role in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for constructing complex drug molecules with high selectivity and potency. As research continues to uncover new applications for halogenated benzoates, compounds like this one will undoubtedly remain at the forefront of medicinal chemistry innovation.